Cas no 1600282-98-1 (2-(2-bromoethyl)-1-chloro-4-fluorobenzene)

• Product Name: 2-(2-bromoethyl)-1-chloro-4-fluorobenzene
• CAS No: 1600282-98-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 4964354
• PubChem ID: 105395815
• Update Time: 2025-05-23

2-(2-bromoethyl)-1-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorophenethyl bromide
• 2-(2-bromoethyl)-1-chloro-4-fluorobenzene

• Inchi： 1S/C8H7BrClF/c9-4-3-6-5-7(11)1-2-8(6)10/h1-2,5H,3-4H2
• InChI Key： QCPYECXTDZBEHI-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=CC=1Cl)F

Computed Properties

• Exact Mass: 235.94037 g/mol
• Monoisotopic Mass: 235.94037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0
• Molecular Weight: 237.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-bromoethyl)-1-chloro-4-fluorobenzene

Introduction to 2-(2-bromoethyl)-1-chloro-4-fluorobenzene (CAS No. 1600282-98-1)

2-(2-bromoethyl)-1-chloro-4-fluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1600282-98-1, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both bromo and chloro substituents, along with a fluorine atom, imparts distinct reactivity patterns that are exploited in multiple synthetic pathways.

The structural framework of 2-(2-bromoethyl)-1-chloro-4-fluorobenzene consists of a benzene ring substituted at the 1-position with a chlorine atom, at the 4-position with a fluorine atom, and at the 2-position with a 2-bromoethyl group. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which are often required for the development of novel therapeutic agents.

In recent years, the demand for specialized intermediates like 2-(2-bromoethyl)-1-chloro-4-fluorobenzene has surged due to their utility in drug discovery programs. The compound's fluorine substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. This has led to its incorporation into numerous research efforts aimed at developing small-molecule inhibitors and other therapeutic compounds. The bromoethyl side chain further contributes to the molecule's versatility, enabling its use in a wide range of synthetic strategies.

One of the most notable applications of 2-(2-bromoethyl)-1-chloro-4-fluorobenzene is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in many cellular signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By serving as a building block for more complex molecules, 2-(2-bromoethyl)-1-chloro-4-fluorobenzene facilitates the construction of potent kinase inhibitors that can modulate these pathways effectively. Recent studies have demonstrated its use in generating novel inhibitors targeting specific kinases, which exhibit promising preclinical activity.

The compound's reactivity also makes it a valuable tool in materials science and polymer chemistry. The ability to undergo cross-coupling reactions allows for the introduction of fluorinated and brominated aromatic units into polymers and advanced materials, enhancing their thermal stability and electronic properties. Such modifications are particularly relevant in the development of organic electronics and optoelectronic materials, where precise control over molecular structure is essential.

From a synthetic chemistry perspective, 2-(2-bromoethyl)-1-chloro-4-fluorobenzene exemplifies the importance of functional group interplay in designing versatile intermediates. The combination of electron-withdrawing fluorine and chlorine atoms, along with the nucleophilic nature of the bromoethyl group, provides multiple avenues for chemical manipulation. This flexibility has been leveraged in multi-step syntheses where sequential functionalization is required to achieve target molecules with high selectivity and yield.

The pharmaceutical industry has also recognized the potential of 2-(2-bromoethyl)-1-chloro-4-fluorobenzene as a scaffold for drug discovery. Its structural features allow for rapid derivatization into libraries of compounds that can be screened for biological activity. Such libraries are instrumental in identifying lead compounds that can undergo further optimization to improve efficacy and reduce toxicity. The compound's incorporation into virtual screening campaigns has yielded several hits with promising pharmacological profiles.

Moreover, advances in computational chemistry have enhanced the utility of 2-(2-bromoethyl)-1-chloro-4-fluorobenzene by enabling more accurate predictions of its reactivity and interactions with biological targets. Molecular modeling studies have been conducted to understand how modifications at different positions on the benzene ring influence binding affinity and metabolic stability. These insights have guided synthetic efforts toward generating more effective drug candidates.

The environmental impact of using intermediates like 2-(2-bromoethyl)-1-chloro-4-fluorobenzene is another consideration that has gained traction in recent years. While these compounds offer significant benefits in synthetic chemistry, their handling requires adherence to best practices to ensure safety and minimize environmental footprint. Researchers are increasingly focusing on green chemistry principles to develop more sustainable synthetic routes that reduce waste and hazardous byproducts.

In conclusion, 2-(2-bromoethyl)-1-chloro-4-fluorobenzene (CAS No. 1600282-98-1) is a multifaceted compound with broad applications across medicinal chemistry, materials science, and polymer chemistry. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for researchers developing new drugs and advanced materials. As our understanding of its reactivity continues to evolve through interdisciplinary collaboration, this compound will undoubtedly remain at the forefront of chemical innovation.